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Compound of Interest

Compound Name: 1-Naphthyl isocyanate

Cat. No.: B1211104

For Researchers, Scientists, and Drug Development Professionals

Introduction: 1-Naphthyl isocyanate (CAS No. 86-84-0), also known as a-Naphthyl isocyanate
or 1-Isocyanatonaphthalene, is a highly reactive aromatic isocyanate.[1][2] Its utility in organic
synthesis—patrticularly in the preparation of urethanes, pharmaceuticals, and agrochemicals—
makes it a valuable reagent in research and development.[1][3] However, its reactivity also
presents significant health and safety hazards that demand rigorous handling protocols. This
guide provides a comprehensive overview of the safety data, handling procedures, and
emergency responses necessary for the safe use of 1-Naphthyl isocyanate in a laboratory
setting.

Hazard Identification and Classification

1-Naphthyl isocyanate is classified as a hazardous chemical and is accompanied by the
"Danger" signal word.[4][5] It is a lachrymator, meaning it can cause tearing.[6][7] The primary
hazards are associated with its toxicity and irritant properties.

GHS Hazard Classifications:[4][5]
e Acute Toxicity, Oral (Category 4)
o Acute Toxicity, Dermal (Category 4)

o Acute Toxicity, Inhalation (Category 4)
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» Skin Corrosion/Irritation (Category 2)
e Serious Eye Damage/Eye Irritation (Category 2)
o Respiratory Sensitization (Category 1)

» Specific Target Organ Toxicity — Single Exposure (Category 3), primarily affecting the
respiratory system.

e Hazardous to the Aquatic Environment, Chronic Hazard (Category 3)

Hazard Statements (H-codes):[2][4]

e H302+H312+H332: Harmful if swallowed, in contact with skin, or if inhaled.[8]

e H315: Causes skin irritation.[2][4]

e H317: May cause an allergic skin reaction.[2][4]

e H319: Causes serious eye irritation.[2][4]

e H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2][4]
» H335: May cause respiratory irritation.[2][4]

e H412: Harmful to aquatic life with long-lasting effects.[2][4]

Quantitative Data Summary

The physical, chemical, and toxicological properties of 1-Naphthyl isocyanate are
summarized below for easy reference.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C11H7NO [1][5]

Molecular Weight 169.18 g/mol [1][4]
Colorless to pale

Appearance o [11[3]
yellow/orange clear liquid

Odor Pungent [5]

Melting Point 4 °C (39.2 °F) [1][4115]

Boiling Point 267-270 °C (516-518 °F) [415]

Density 1.177 g/mL at 25 °C [1114]

_ 113 - 135 °C (235.4 - 275 °F) -
Flash Point [4105119]

Closed Cup

Vapor Pressure

1.3 hPa @ 137 °C; 168.8
mmHg @ 37.7 °C

[5]19]

Vapor Density

2.9 (vs. air)

[°]

| Solubility | Soluble in alcohol, chloroform, diethyl ether.[2][9] Reacts with water.[10] |

Table 2: Toxicological and Exposure Data

Parameter Value Source(s)
. Category 4 (Oral, Dermal,
Acute Toxicity . [5]
Inhalation)
Respiratory Sensitizer
Sensitization (Category 1); Possible skin [41151[8]

sensitizer.

Target Organs

Respiratory system

[4]115]

Carcinogenicity

Not identified as a probable,
possible, or confirmed human

carcinogen by IARC.

[9]
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| Occupational Exposure Limits | No specific limits established by major regulatory bodies.

General isocyanate limits may apply. |[5][11] |

Safe Handling and Storage Protocols

Adherence to strict protocols is mandatory to minimize exposure and ensure safety.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All handling of 1-Naphthyl isocyanate must be performed in a certified chemical
fume hood to avoid inhalation of vapors.[6][12]

Eye Protection: Chemical safety goggles are required. For tasks with a higher risk of
splashing, a face shield should also be worn.[4][12]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Ensure gloves are
inspected before use and changed frequently, especially if contaminated.[4][12]

Respiratory Protection: If engineering controls are insufficient or during emergency
situations, a NIOSH-approved respirator with an appropriate filter (e.g., type ABEK) is
necessary.[2][7]

Click to download full resolution via product page

Caption: PPE Selection Workflow for 1-Naphthyl Isocyanate Handling.

Procedural Protocols for Handling

Preparation: Before starting work, ensure a chemical fume hood is operational and all
necessary PPE is available and in good condition. Locate the nearest eyewash station and
safety shower.[5]

Aliquotting: Dispense the liquid carefully to avoid splashing. Use a closed system or
appropriate exhaust ventilation whenever possible.[6]
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Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn.[5][6] Do not eat, drink, or smoke in the laboratory area.[5][9]

Avoid Contamination: Keep the container tightly closed when not in use.[9] Avoid contact
with skin, eyes, and clothing.[12]

Storage Requirements

Store in a cool, dry, and well-ventilated area, away from sources of ignition.[9]

Keep containers tightly sealed to prevent moisture contamination, which can cause a
reaction. The product is sensitive to light and moisture.[9]

Store locked up in a designated poison area.[6][12] Recommended storage temperature is 2-
8 °C under an inert gas.[1]

Incompatible Materials: Avoid contact with acids, strong oxidizing agents, strong bases,
alcohols, and amines.[5][7]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures

Inhalation: Immediately move the person to fresh air. If breathing is difficult, administer
oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical
attention.[5][6][13]

Skin Contact: Remove contaminated clothing immediately. Flush the affected skin with large
amounts of soap and water for at least 15 minutes. Seek medical attention if irritation or
other symptoms develop.[5][13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[5][6][13]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[5][6]
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Caption: First Aid Decision Tree for 1-Naphthyl Isocyanate Exposure.

Spill and Accidental Release Protocol

o Evacuate: Immediately evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

» Contain: Stop the leak if it can be done without risk. Wear full PPE, including respiratory
protection.[12]

e Absorb: Cover the spill with an inert, non-combustible absorbent material such as sand,
silica gel, or universal binder.[5][6][12] Do not use cellulose-based absorbents.[10]

o Collect: Carefully scoop the absorbed material into a suitable, labeled, and closed container
for hazardous waste disposal.[5][9]

» Decontaminate: Clean the spill area thoroughly with an appropriate decontaminating solution
and then wash with soap and water.

e Prevent Entry: Do not let the product enter drains or waterways.[5][6]

Click to download full resolution via product page

Caption: Emergency Spill Response Workflow.

Fire-Fighting Measures

o Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder, or
alcohol-resistant foam.[5][10]
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» Specific Hazards: The compound is a combustible liquid.[4] Thermal decomposition can
release irritating and toxic gases and vapors, including nitrogen oxides (NOXx), carbon
monoxide (CO), carbon dioxide (CO2), and hydrogen cyanide.[5][7]

» Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][6]

Disposal Considerations

Waste from 1-Naphthyl isocyanate is considered hazardous.[7] Disposal must be conducted
in accordance with all federal, state, and local environmental regulations.[5][6][12] Chemical
waste generators are responsible for correctly classifying and disposing of waste through an
approved hazardous waste disposal plant.[5] Do not empty into drains.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]
. 1-Naphthyl isocyanate 98 86-84-0 [sigmaaldrich.com]
. 1-Naphthyl isocyanate CAS#: 86-84-0 [m.chemicalbook.com]
1-E=EFERES 98% | Sigma-Aldrich [sigmaaldrich.com]

2
3
4
e 5. fishersci.com [fishersci.com]
6. fishersci.com [fishersci.com]
7. fishersci.es [fishersci.es]

8

. alpha-Naphthyl isocyanate | C11H7NO | CID 66589 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 9. 1-Naphthyl isocyanate - Safety Data Sheet [chemicalbook.com]

e 10. ISOCYANATE SOLUTION, FLAMMABLE, POISONOUS, N.O.S. | CAMEO Chemicals |
NOAA [cameochemicals.noaa.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.sigmaaldrich.com/TW/zh/product/aldrich/170518
https://www.fishersci.com/store/msds?partNumber=AC415410050&productDescription=1-NAPHTHAL+ISOCYANATE+99%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.es/store/msds?partNumber=11414160&productDescription%3D1-NAPHTHYL+ISOCYANATE%2C+98%251G&countryCode=ES&language=en
https://www.fishersci.com/store/msds?partNumber=AC415410050&productDescription=1-NAPHTHAL+ISOCYANATE+99%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1720006&productDescription=1-NAPHTHYL+ISOCYANATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1211104?utm_src=pdf-body
https://www.fishersci.es/store/msds?partNumber=11414160&productDescription%3D1-NAPHTHYL+ISOCYANATE%2C+98%251G&countryCode=ES&language=en
https://www.fishersci.com/store/msds?partNumber=AC415410050&productDescription=1-NAPHTHAL+ISOCYANATE+99%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1720006&productDescription=1-NAPHTHYL+ISOCYANATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://tagis.dep.wv.gov/tri/cheminfo/msds39.txt
https://www.fishersci.com/store/msds?partNumber=AC415410050&productDescription=1-NAPHTHAL+ISOCYANATE+99%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC415410050&productDescription=1-NAPHTHAL+ISOCYANATE+99%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1211104?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/47486
https://www.sigmaaldrich.com/US/en/product/aldrich/170518
https://m.chemicalbook.com/ProductChemicalPropertiesCB7179305_EN.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/170518
https://www.fishersci.com/store/msds?partNumber=AC415410050&productDescription=1-NAPHTHAL+ISOCYANATE+99%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1720006&productDescription=1-NAPHTHYL+ISOCYANATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.es/store/msds?partNumber=11414160&productDescription%3D1-NAPHTHYL+ISOCYANATE%2C+98%251G&countryCode=ES&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/66589
https://pubchem.ncbi.nlm.nih.gov/compound/66589
https://www.chemicalbook.com/msds/1-naphthyl-isocyanate.htm
https://cameochemicals.noaa.gov/chemical/3679
https://cameochemicals.noaa.gov/chemical/3679
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 11. publications.iarc.who.int [publications.iarc.who.int]
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e 13. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

 To cite this document: BenchChem. [A-Naphthyl Isocyanate: An In-depth Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211104#1-naphthyl-isocyanate-safety-data-sheet-
sds-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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